Cas no 926190-05-8 (3-3-(2-bromophenyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid)

• Product Name: 3-3-(2-bromophenyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid
• CAS No: 926190-05-8
• MF: C₁₃H₈BrN₃O₂
• MW: 318.125521659851
• CID: 5225437
• Update Time: 2026-03-07

3-3-(2-bromophenyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[3-(2-bromophenyl)-1H-pyrazol-4-yl]-2-cyano-
• 3-3-(2-bromophenyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid

• Inchi： 1S/C13H8BrN3O2/c14-11-4-2-1-3-10(11)12-9(7-16-17-12)5-8(6-15)13(18)19/h1-5,7H,(H,16,17)(H,18,19)
• InChI Key： XGVODAZGSNXXPY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C#N)=CC1=CNN=C1C1=CC=CC=C1Br

Additional information on 3-3-(2-bromophenyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid

3-(2-Bromophenyl)-1H-Pyrazol-4-yl-2-Cyanoprop-2-Enoic Acid: A Comprehensive Overview

The compound 3-(2-Bromophenyl)-1H-Pyrazol-4-yl-2-Cyanoprop-2-Enoic Acid (CAS No. 926190-05-8) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrazole ring, a bromophenyl group, and a cyano-substituted enoic acid moiety. These structural features contribute to its intriguing chemical properties and make it a subject of interest for researchers exploring novel materials and drug candidates.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive compounds. The presence of the bromophenyl group in this compound introduces additional electronic and steric effects, which can enhance its interaction with biological targets. Moreover, the cyano group within the enoic acid moiety imparts both electron-withdrawing and hydrogen-bonding capabilities, further diversifying its functional properties.

One of the most promising applications of 3-(2-Bromophenyl)-1H-Pyrazol-4-yl-2-Cyanoprop-2-Enoic Acid lies in its potential as a lead compound for drug discovery. Researchers have demonstrated that pyrazole-containing molecules can exhibit anti-inflammatory, anticancer, and antimicrobial activities. By modifying the substituents on the pyrazole ring and the enoic acid group, scientists can tailor the compound's pharmacokinetic properties to improve its efficacy and reduce side effects.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The use of microwave-assisted synthesis has been shown to significantly accelerate the reaction times while maintaining high yields. This approach not only enhances the efficiency of production but also aligns with green chemistry principles by minimizing waste and energy consumption.

Another area where this compound has garnered attention is in materials science. The combination of aromaticity, heterocyclic rings, and polar substituents makes it an ideal candidate for studying π-conjugation effects in organic semiconductors. Preliminary studies suggest that this compound could serve as a building block for designing novel materials with tailored electronic properties for applications in organic electronics.

Furthermore, the cyano group in this compound plays a critical role in its reactivity under various chemical transformations. For instance, it can act as an electrophilic site in nucleophilic additions or as a directing group in substitution reactions. These versatile reactivity patterns open up new avenues for exploring its role in catalytic processes and asymmetric synthesis.

In conclusion, 3-(2-Bromophenyl)-1H-Pyrazol-4-yl-2-Cyanoprop-2-Enoic Acid (CAS No. 926190-05